![molecular formula C14H14FN3O2 B2762295 Methyl 4,5-diamino-3-fluoro-2-(phenylamino)benzoate CAS No. 606144-42-7](/img/structure/B2762295.png)
Methyl 4,5-diamino-3-fluoro-2-(phenylamino)benzoate
Overview
Description
“Methyl 4,5-diamino-3-fluoro-2-(phenylamino)benzoate” is a chemical compound with the molecular formula C14H14FN3O2 . It is a product offered by several chemical providers such as BOC Sciences .
Synthesis Analysis
The synthesis of “this compound” involves a reaction with ammonium formate and palladium (II) hydroxide/carbon in ethanol at 95°C for 0.5 hours . The starting compound, 4-Amino-3-fluoro-5-nitro-2-phenylamino-benzoic acid methyl ester, is suspended in ethanol, and ammonium formate and 20% Pd (OH)2/C are added . The reaction mixture is stirred under N2 for 30 minutes, cooled to room temperature, and then filtered through celite, rinsing with ethanol . The filtrate is concentrated under reduced pressure to give the desired product .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C14H14FN3O2 . Unfortunately, the specific details about the molecular structure are not available in the search results.Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” have been described in the Synthesis Analysis section. The reaction involves the use of ammonium formate and palladium (II) hydroxide/carbon in ethanol .Scientific Research Applications
Synthesis and Reactivity
- The reactivity and synthesis of similar compounds, such as Oxorhenium(V) complexes, have been explored, highlighting the potential for developing novel chemical entities with specific properties. For example, studies on Oxorhenium(V) Methyl, Benzyl, and Phenyl Complexes have provided insights into the mechanisms of migratory insertion, which could be relevant for understanding the chemical behavior of "Methyl 4,5-diamino-3-fluoro-2-(phenylamino)benzoate" (Robbins et al., 2015).
Fluorescence Applications
- Research on pyrazine dyes and their fluorescence properties, depending on terminal substituents, can shed light on the potential fluorescence applications of "this compound." Compounds with similar structures have shown varied fluorescence colors in solid-state, influenced by the electron-donating ability of amino groups, which suggests potential applications in developing fluorescent markers or probes (Hirosawa et al., 2017).
Drug Development and Molecular Probes
- The antitumor activity of benzothiazoles, such as 2-(4-aminophenyl)benzothiazoles, has been extensively studied, highlighting the potential for "this compound" in drug development, especially as prodrugs or in targeted therapy. The specific modifications to benzothiazole structures can influence their cytotoxic activities and metabolic pathways, suggesting a possible area of research for the compound (Hutchinson et al., 2001).
Analytical and Material Science
- Studies on the synthesis, crystal structure, and DFT study of fluorine-containing compounds provide insights into the potential material science applications of "this compound." Such compounds have been analyzed for their electrostatic potential and frontier molecular orbitals, indicating potential applications in designing novel materials or as intermediates in synthetic chemistry (Huang et al., 2021).
Safety and Hazards
The safety and hazards associated with “Methyl 4,5-diamino-3-fluoro-2-(phenylamino)benzoate” are represented by the following hazard statements: H302-H315-H319-H335 . These represent hazards related to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include: P261-P280-P301+P312-P302+P352-P305+P351+P338 , which provide guidance on avoiding breathing dust/fume/gas/mist/vapours/spray, wearing protective gloves/protective clothing/eye protection/face protection, and specific measures to take if swallowed or if it comes in contact with skin or eyes .
Properties
IUPAC Name |
methyl 4,5-diamino-2-anilino-3-fluorobenzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14FN3O2/c1-20-14(19)9-7-10(16)12(17)11(15)13(9)18-8-5-3-2-4-6-8/h2-7,18H,16-17H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHIJEIVUKKHRAU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C(=C1NC2=CC=CC=C2)F)N)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14FN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.